Cas no 1804129-90-5 (1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester)

• Product Name: 1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester
• CAS No: 1804129-90-5
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5220758
• PubChem ID: 98041380
• Update Time: 2025-06-27

1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester

• Inchi： 1S/C6H9N3O2S/c1-2-11-6(10)5-8-4(3-7)9-12-5/h2-3,7H2,1H3
• InChI Key： CANLOCWZEUSLBQ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=NC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester

1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester: A Comprehensive Overview

The compound with CAS No. 1804129-90-5, commonly referred to as 1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-, ethyl ester, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The thiadiazole ring system is a heterocyclic structure that imparts unique electronic properties to the molecule, making it highly reactive and functionalizable.

Recent studies have highlighted the potential of 1,2,4-thiadiazole derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. The ethyl ester group attached to the thiadiazole ring enhances the compound's solubility in organic solvents, facilitating its use in various chemical reactions and formulations.

The synthesis of 1,2,4-thiadiazole-5-carboxylic acid derivatives typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the aminomethyl group at the 3-position of the thiadiazole ring is a critical step that determines the compound's reactivity and biological activity. This group can act as a nucleophile in subsequent reactions, enabling the construction of more complex molecular architectures.

In terms of applications, 1,2,4-thiadiazole-5-carboxylic acid ethyl ester has been utilized in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to coordinate with metal ions makes it an ideal building block for constructing porous materials with high surface areas and tunable properties. Recent research has demonstrated its potential in gas storage and catalysis applications.

Moreover, this compound has shown promise in agrochemicals due to its ability to act as a precursor for herbicides and fungicides. The thiadiazole core provides a scaffold for attaching bioactive groups that can interact with target enzymes or receptors in plants and pathogens. This has led to the development of novel agrochemicals with improved efficacy and reduced environmental impact.

From an environmental standpoint, the synthesis and application of 1,2,4-thiadiazole-5-carboxylic acid ethyl ester are being optimized to minimize waste generation and energy consumption. Green chemistry approaches such as catalytic reactions and solvent-free conditions are being explored to enhance the sustainability of its production processes.

In conclusion, 1,2,4-thiadiazole-5-carboxylic acid ethyl ester is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new properties and uses for this compound